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[City, Japan] – [Date] – In an effort to provide researchers, scientists, and drug development

professionals with a comprehensive understanding of public health needs assessment in

Japan, this document outlines the key methodologies, data sources, and conceptual

frameworks utilized in Japanese cities. These application notes and protocols are designed to

offer a detailed guide for those seeking to engage with and understand the landscape of public

health in urban Japan.

Introduction: The Foundation of Public Health
Assessment in Japan
The assessment of public health needs in Japanese cities is a structured process, primarily

guided by national legislation and implemented at the municipal level. The Community Health

Act and the Health Promotion Act form the legal backbone of these activities. The Community

Health Act defines the roles of public health centers (hokenjo) in collecting data and providing

technical expertise, while the Health Promotion Act mandates that municipalities formulate local

health promotion plans.[1][2][3][4][5][6][7][8][9][10][11][12]

A cornerstone of this process is the Community Health and Health Promotion Business Report

(地域保健・健康増進事業報告), an annual data collection system mandated by the national

government.[13][14][15][16][17] This report gathers a wide range of quantitative data from
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municipalities and public health centers across Japan, providing a comprehensive dataset for

assessing public health needs and evaluating the effectiveness of interventions.

Core Methodologies for Public Health Needs
Assessment
Japanese municipalities employ a variety of methods to assess the health needs of their

populations, often combining quantitative data analysis with qualitative community

engagement. These assessments inform the development of multi-year Health Promotion

Plans (健康増進計画), such as "Healthy Yokohama 21" and "Sukoyaka Osaka 21."[4][18]

Quantitative Data Collection and Analysis
The primary source of quantitative data is the Community Health and Health Promotion

Business Report. This report encompasses a wide array of indicators across various domains

of public health.

Experimental Protocol: Data Collection via the Community Health and Health Promotion

Business Report

Reporting Entities: All municipalities and public health centers in Japan are obligated to

report data annually to the Ministry of Health, Labour and Welfare (MHLW).[13]

Data Categories: The report is broadly divided into two main sections:

Community Health Section: This includes data on maternal and child health (e.g., number

of maternal and child health handbook issuances, infant health check-ups), mental health,

infectious disease control, and other services primarily provided by public health centers.

Health Promotion Section: This section focuses on lifestyle-related disease prevention and

health promotion activities conducted by municipalities. Key data points include cancer

screenings, specific health check-ups (tokutei kenshin), and health education programs.

Data Submission: Data is compiled and submitted electronically by each municipality and

public health center to the prefectural government, which then submits the aggregated data

to the MHLW.
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Data Dissemination: The MHLW compiles the data into a national report, which is publicly

available through the e-Stat portal, Japan's official government statistics database. This

allows for comparisons between municipalities and trend analysis over time.

Table 1: Selected Key Indicators from the Community Health and Health Promotion Business

Report (FY2022)
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Category Indicator National Total (FY2022)

Maternal and Child Health
Number of Maternal and Child

Health Handbooks Issued
975,931

3-4 Month Old Infant Health

Check-up Rate
98.7%

1.5 Year Old Child Health

Check-up Rate
96.5%

3 Year Old Child Health

Check-up Rate
96.2%

Cancer Screenings
Gastric Cancer Screening

(Stomach X-ray) 受診者数
3,853,268

Lung Cancer Screening (Chest

X-ray) 受診者数
10,188,141

Colorectal Cancer Screening

(Fecal Occult Blood Test)

受診者数

8,984,321

Breast Cancer Screening

(Mammography) 受診者数
4,217,811

Cervical Cancer Screening

受診者数
4,141,833

Specific Health Check-ups

Number of Individuals

Undergoing Specific Health

Check-ups

29,880,000

Rate of Undergoing Specific

Health Check-ups
56.5%

Source: Ministry of Health, Labour and Welfare, FY2022 Community Health and Health

Promotion Business Report

Conceptual Frameworks for Community Assessment
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In addition to quantitative data analysis, Japanese public health professionals utilize several

conceptual models to guide their community assessment and intervention planning.

This model emphasizes the partnership between public health nurses and the community. It

views the community as a dynamic entity with various interacting subsystems.

Experimental Protocol: Application of the Community-as-Partner Model

Community Assessment Wheel: The assessment begins with the "community core," which

represents the history, demographics, values, and beliefs of the community. This is

surrounded by eight interacting subsystems:

Physical environment

Education

Safety and transportation

Politics and government

Health and social services

Communication

Economics

Recreation

Data Collection: Public health nurses gather both quantitative data (from sources like the

Community Health and Health Promotion Business Report) and qualitative data (through

community meetings, interviews with key informants, and direct observation) for each of the

eight subsystems.

Analysis and Diagnosis: The collected information is analyzed to identify the community's

strengths and stressors. This leads to the formulation of community health diagnoses.

Planning and Intervention: In collaboration with community members, public health nurses

develop and implement interventions that build on community strengths to address the
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identified health needs.

Evaluation: The effectiveness of the interventions is evaluated in partnership with the

community.

Diagram 1: The Community-as-Partner Model Workflow.

This comprehensive model provides a structured framework for planning, implementing, and

evaluating health promotion programs. It is often used in the development of municipal Health

Promotion Plans.

Experimental Protocol: Application of the PRECEDE-PROCEED Model

The model consists of nine phases:

PRECEDE (Phases 1-5): Assessment

Social Assessment: Identify the community's perceived needs and quality of life concerns.

Epidemiological Assessment: Identify the specific health problems contributing to the

social problems identified in Phase 1. Utilize data from the Community Health and Health

Promotion Business Report and other vital statistics.

Behavioral and Environmental Assessment: Identify the behavioral and environmental

factors that contribute to the health problems.

Educational and Ecological Assessment: Identify the predisposing, reinforcing, and

enabling factors that influence the behaviors and environmental conditions.

Administrative and Policy Assessment: Assess the administrative and policy resources

and barriers to intervention.

PROCEED (Phases 6-9): Implementation and Evaluation 6. Implementation: Develop and

implement the health promotion program. 7. Process Evaluation: Evaluate the

implementation process. 8. Impact Evaluation: Assess the immediate impact of the program

on the predisposing, reinforcing, and enabling factors. 9. Outcome Evaluation: Evaluate the

long-term effects of the program on the health problems and quality of life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.osaka.med.or.jp/doctor/doctor-news-detail?no=20200916-2940-2&dir=2020
https://www.mhlw.go.jp/shingi/2004/12/dl/s1202-4g.pdf
https://www.shugiin.go.jp/internet/itdb_housei.nsf/html/housei/15420020802103.htm
https://www.japaneselawtranslation.go.jp/en/laws/view/3727
https://www.japaneselawtranslation.go.jp/en/laws/view/3727
https://www.japaneselawtranslation.go.jp/en/laws/view/3727/en
https://www.japaneselawtranslation.go.jp/en/laws/view/3727/en
https://www.mhlw.go.jp/toukei/saikin/hw/c-hoken/21/dl/gaiyou.pdf
https://www.e-stat.go.jp/stat-search/files?toukei=00450025
https://www.e-stat.go.jp/stat-search/files?toukei=00450025
https://www.mhlw.go.jp/toukei/saikin/hw/c-hoken/08/dl/date01.pdf
https://www.e-stat.go.jp/stat-search/files?page=1&toukei=00450025&tstat=000001030884
https://www.e-stat.go.jp/stat-search/files?page=1&toukei=00450025&tstat=000001030884
https://www.mhlw.go.jp/toukei/list/32-19.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11254361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11254361/
https://www.benchchem.com/product/b1676957#methods-for-assessing-public-health-needs-in-japanese-cities
https://www.benchchem.com/product/b1676957#methods-for-assessing-public-health-needs-in-japanese-cities
https://www.benchchem.com/product/b1676957#methods-for-assessing-public-health-needs-in-japanese-cities
https://www.benchchem.com/product/b1676957#methods-for-assessing-public-health-needs-in-japanese-cities
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

